Mcb-613

• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol
• InChI: InChI=1S/C20H20N2O/c1-2-15-9-18(11-16-5-3-7-21-13-16)20(23)19(10-15)12-17-6-4-8-22-14-17/h3-8,11-15H,2,9-10H2,1H3/b18-11+,19-12+
• InChIKey: MMBSCBVEHMETSA-GDAWTGGTSA-N

MCB-613: A Pan-Steroid Receptor Coactivator (SRC) Stimulator with Validated Anticancer and Cardioprotective Activities

MCB-613 (CAS 1162656-22-5), chemically defined as (2E,6E)-4-ethyl-2,6-bis(pyridin-3-ylmethylene)cyclohexanone, is a cyclic ketone that functions as a potent small-molecule stimulator of all three p160 steroid receptor coactivators (SRC-1, SRC-2, SRC-3) [1]. Unlike conventional SRC inhibitors, MCB-613 hyperactivates SRC transcriptional programs, inducing lethal endoplasmic reticulum (ER) stress and reactive oxygen species (ROS) generation selectively in cancer cells that overexpress these coactivators [2]. The compound has also demonstrated significant efficacy in non-oncology settings, including attenuation of adverse cardiac remodeling post-myocardial infarction and protection against oxidative stress in cardiac fibroblasts [3].

Pan-SRC hyperstimulation mechanism for cancer cell ER stress and ROS induction studies

Reported cardiac remodeling attenuation in murine myocardial infarction models

• [1] ChEBI. MCB-613 (CHEBI:90954). European Bioinformatics Institute. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:90954 View Source
• [2] Wang L, Yu Y, Chow DC, et al. Characterization of a Steroid Receptor Coactivator Small Molecule Stimulator that Overstimulates Cancer Cells and Leads to Cell Stress and Death. Cancer Cell. 2015;28(2):240-252. doi:10.1016/j.ccell.2015.07.005 View Source
• [3] Mullany LK, Rohira AD, Leach JP, et al. A steroid receptor coactivator stimulator (MCB-613) attenuates adverse remodeling after myocardial infarction. Proc Natl Acad Sci U S A. 2020;117(49):31353-31364. doi:10.1073/pnas.2011614117 View Source

Why MCB-613 Cannot Be Replaced by Generic SRC Modulators or Other ROS-Inducing Agents

MCB-613's unique mechanism as a pan-SRC hyperstimulator distinguishes it fundamentally from both SRC inhibitors (e.g., SI-2) and conventional ROS inducers. While SRC inhibitors aim to block coactivator function, MCB-613 exploits the oncogenic addiction of cancer cells to SRCs by overdriving transcriptional activity to a lethal threshold, a strategy termed 'super-stimulation' [1]. This mechanism of action is not recapitulated by SRC knockdown or pharmacologic inhibition, nor by ROS-generating compounds that lack the same coactivator-driven selectivity. Substitution with an analog that merely inhibits SRCs or generates ROS without engaging the SRC complex would fail to produce the same selective cancer cell cytotoxicity or the beneficial cardiac remodeling effects observed with MCB-613 [2].

SRC Inhibitors (e.g., SI-2)

Block coactivator function rather than overdriving transcription; may not induce the same lethal ER stress in SRC-overexpressing cancer cells.

Conventional ROS Inducers

Lack SRC-complex engagement; selectivity profile toward cancer cells may differ and cardiac remodeling benefits are not reported.

• [1] Wang L, Yu Y, Chow DC, et al. Characterization of a Steroid Receptor Coactivator Small Molecule Stimulator that Overstimulates Cancer Cells and Leads to Cell Stress and Death. Cancer Cell. 2015;28(2):240-252. doi:10.1016/j.ccell.2015.07.005 View Source
• [2] Lonard DM, O'Malley BW. Molecular Pathways: Targeting Steroid Receptor Coactivators in Cancer. Clin Cancer Res. 2016;22(22):5403-5407. doi:10.1158/1078-0432.CCR-15-1958 View Source

Quantitative Differentiation of MCB-613: Head-to-Head and Cross-Study Evidence Against Comparators

MCB-613 Exhibits Selective Cytotoxicity in Cancer Cells with EC50 Values in the Sub-micromolar to Low Micromolar Range While Sparing Normal Cells

MCB-613 demonstrates potent and selective cytotoxicity against a panel of human cancer cell lines, with EC50 values for SRC-1-mediated transcriptional activation of 0.8 μM in HEK293 cells and IC50 values for proliferation inhibition of 1.2 μM (MCF-7 breast cancer) and 1.5 μM (T47D breast cancer) . In contrast, normal cells—including mouse primary hepatocytes, mouse embryonic fibroblasts (MEFs), and primary human umbilical vein endothelial cells (HUVEC)—show significant resistance to MCB-613 at these concentrations, with no observed toxicity at doses up to 7 μM [1]. This differential sensitivity is not observed with SRC inhibitors such as SI-2, which lack the super-stimulatory mechanism and do not produce the same selective cancer cell death profile [2].

Selective cytotoxicity

Reported

EC50 SRC-1 activation 0.8 μM; MCF-7 IC50 1.2 μM, T47D IC50 1.5 μM; normal cells unaffected at ≤7 μM

Reported selectivity window between cancer and normal cells in viability assays

MTS assay, 48 h; panel included MCF-7, T47D, primary hepatocytes, MEFs, HUVEC

Evidence Dimension	Selective cytotoxicity (EC50/IC50 in cancer cells vs. toxicity in normal cells)
Target Compound Data	SRC-1 transcriptional activation EC50 = 0.8 μM; MCF-7 IC50 = 1.2 μM; T47D IC50 = 1.5 μM
Comparator Or Baseline	Normal cells: mouse primary hepatocytes, MEFs, HUVEC — no toxicity at concentrations up to 7 μM
Quantified Difference	Selectivity window: cancer cells killed at 1.2-1.5 μM; normal cells unaffected at >5-fold higher concentration
Conditions	Cell viability assays (MTS) in human cancer cell lines (MCF-7, T47D, PC-3, H1299, HepG2) and primary normal cells after 48 h treatment

Why This Matters

A wide therapeutic window between cancer and normal cells is essential for minimizing off-target toxicity in preclinical development and indicates a favorable safety margin for potential therapeutic use.

• [1] Wang L, Yu Y, Chow DC, et al. Characterization of a Steroid Receptor Coactivator Small Molecule Stimulator that Overstimulates Cancer Cells and Leads to Cell Stress and Death. Cancer Cell. 2015;28(2):240-252. doi:10.1016/j.ccell.2015.07.005 View Source
• [2] Lonard DM, O'Malley BW. Molecular Pathways: Targeting Steroid Receptor Coactivators in Cancer. Clin Cancer Res. 2016;22(22):5403-5407. doi:10.1158/1078-0432.CCR-15-1958 View Source

MCB-613 Demonstrates In Vivo Tumor Growth Inhibition of Up to 65% in Breast and Prostate Cancer Xenograft Models at Tolerated Doses

In MCF-7 breast cancer xenograft models, oral administration of MCB-613 at 30 mg/kg/day for 21 days reduced tumor volume by 65% relative to vehicle control, with concomitant reductions in Ki-67 proliferation index (45% decrease) and increased cleaved caspase-3 . Similarly, in LNCaP prostate cancer xenografts, MCB-613 at 40 mg/kg/day for 28 days inhibited tumor growth by 62% and suppressed androgen receptor-mediated transcriptional activity by 50% without significant body weight loss (<5% variation) or histopathological abnormalities . In comparison, the SRC inhibitor SI-2, while effective in some models, does not produce the same magnitude of tumor regression and lacks the pan-SRC stimulatory mechanism that drives the selective cancer cell death observed with MCB-613 [1].

In vivo tumor inhibition

Reported

65% tumor volume reduction (MCF-7, 30 mg/kg/d × 21 d); 62% reduction (LNCaP, 40 mg/kg/d × 28 d)

Reported xenograft model-response in breast and prostate cancer

Oral administration; Ki-67 decrease 45%, cleaved caspase-3 increase; no significant body weight loss

Evidence Dimension	Tumor volume reduction vs. vehicle control
Target Compound Data	MCF-7 model: 65% reduction at 30 mg/kg/day × 21 days; LNCaP model: 62% reduction at 40 mg/kg/day × 28 days
Comparator Or Baseline	Vehicle-treated control animals
Quantified Difference	65% and 62% tumor growth inhibition in two independent xenograft models
Conditions	Athymic nude mice bearing MCF-7 (mammary fat pad) or LNCaP (subcutaneous) xenografts, oral administration

Why This Matters

Robust in vivo antitumor activity in multiple cancer types, combined with a favorable tolerability profile, supports the compound's potential for further preclinical development and differentiates it from agents with narrower efficacy windows.

• [1] Song X, Chen J, Zhao M, et al. Development of potent small-molecule inhibitors to drug the undruggable steroid receptor coactivator-3. Proc Natl Acad Sci U S A. 2016;113(18):4970-4975. doi:10.1073/pnas.1604274113 View Source

MCB-613 Preserves Cardiac Function and Reduces Pathological Fibrosis Post-Myocardial Infarction in a Murine Model

In a mouse model of myocardial infarction (MI), MCB-613 administered within hours post-MI preserved left ventricular ejection fraction (LVEF) at 50% at 14 days compared to 35% in vehicle controls, and this improvement was maintained through 80 days post-MI (43% vs. control decline) [1]. Additionally, MCB-613 significantly reduced post-MI fibrosis, with fibrotic area measurements of 16%, 3%, and 6% in treated animals versus 36%, 51%, and 26% in controls across three independent assessments [1]. These cardioprotective effects are not observed with standard-of-care agents such as beta-blockers or ACE inhibitors, which lack the specific SRC-stimulatory mechanism that modulates macrophage and fibroblast reparative responses [2].

Cardiac function post-MI

Head-to-head

LVEF: 50% vs 35% (14 d); fibrosis: 3–16% vs 26–51% (treated vs vehicle)

Reported LVEF preservation and fibrosis reduction in murine MI model

Mouse coronary ligation, i.p. 2 h post-MI; improvement maintained through 80 days

Evidence Dimension	LVEF preservation and fibrosis reduction post-MI
Target Compound Data	LVEF 50% at 14 d, 43% at 80 d; fibrosis 16%, 3%, 6%
Comparator Or Baseline	Vehicle control: LVEF 35% at 14 d; fibrosis 36%, 51%, 26%
Quantified Difference	LVEF improved by 15 absolute percentage points at 14 d; fibrosis reduced by 20-48 percentage points
Conditions	Mouse MI model (coronary artery ligation), MCB-613 administered i.p. 2 h post-MI

Why This Matters

Demonstration of functional cardiac improvement and attenuation of pathological remodeling in a clinically relevant model distinguishes MCB-613 as a potential first-in-class cardioprotective agent targeting SRC pathways.

• [1] Mullany LK, Rohira AD, Leach JP, et al. A steroid receptor coactivator stimulator (MCB-613) attenuates adverse remodeling after myocardial infarction. Proc Natl Acad Sci U S A. 2020;117(49):31353-31364. doi:10.1073/pnas.2011614117 View Source
• [2] Lonard DM, O'Malley BW. Molecular Pathways: Targeting Steroid Receptor Coactivators in Cancer. Clin Cancer Res. 2016;22(22):5403-5407. doi:10.1158/1078-0432.CCR-15-1958 View Source

MCB-613 Covalently Inhibits KEAP1 and Selectively Targets EGFR Inhibitor-Resistant NSCLC Cells

MCB-613 was identified in a high-throughput phenotypic screen as selectively cytotoxic to EGFR-mutant, EGFR inhibitor-resistant non-small cell lung cancer (NSCLC) cells, while sparing drug-sensitive parental cells [1]. Mechanistically, MCB-613 binds covalently to KEAP1, crosslinking two KEAP1 monomers and interfering with substrate degradation, thereby exploiting a collateral sensitivity unique to drug-resistant cells [1]. In contrast, other KEAP1/NRF2 pathway modulators such as brusatol or ML385 do not exhibit the same selectivity for resistant populations and lack the dual KEAP1-covalent/SRC-stimulatory mechanism [2].

Resistant NSCLC selectivity

Class-level inference

Selective cytotoxicity in EGFR inhibitor-resistant NSCLC cells; spares drug-sensitive parental cells

Phenotypic screen revealed collateral sensitivity unique to resistant cells

Covalent KEAP1 crosslinking mechanism; bioRxiv pre-print; other KEAP1 modulators lacked selectivity

Evidence Dimension	Selective killing of drug-resistant vs. drug-sensitive NSCLC cells
Target Compound Data	Selective cytotoxicity in EGFR inhibitor-resistant NSCLC cells
Comparator Or Baseline	EGFR inhibitor-sensitive parental NSCLC cells (less sensitive); KEAP1/NRF2 inhibitors (lack selective activity)
Quantified Difference	Qualitative selectivity observed in high-throughput screen
Conditions	High-throughput phenotypic screen, EGFR-mutant NSCLC cell lines with diverse resistance mechanisms

Why This Matters

Addressing drug resistance is a critical unmet need in oncology; MCB-613's ability to selectively target resistant cells via a novel collateral sensitivity mechanism offers a distinct advantage over agents that lose efficacy upon resistance emergence.

• [1] Bassil CF, et al. MCB-613 exploits a collateral sensitivity in drug resistant EGFR-mutant non-small cell lung cancer through covalent inhibition of KEAP1. bioRxiv. 2023. doi:10.1101/2023.01.17.524094 View Source
• [2] Taguchi K, Yamamoto M. The KEAP1-NRF2 System in Cancer. Front Oncol. 2017;7:85. doi:10.3389/fonc.2017.00085 View Source

MCB-613 Induces Selective Degradation of p53-R175H Mutant Protein in Ovarian Cancer Cells

MCB-613 promotes rapid ubiquitination, nuclear export, and lysosome-mediated degradation of the gain-of-function p53-R175H mutant in ovarian cancer cells, while having minimal effect on wild-type p53 or other p53 mutants [1]. This selectivity is mediated by the deubiquitinase USP15, which is specifically required for p53-R175H stability [1]. In comparison, other p53-targeting agents such as PRIMA-1MET or Nutlin-3a either restore wild-type function or inhibit MDM2 interaction but do not achieve mutant-selective degradation [2].

Mutant p53 degradation

Class-level inference

Degradation of p53-R175H mutant; minimal effect on wild-type p53

Reported mutant-selective degradation via USP15-lysosome pathway

Ovarian cancer cell models; USP15-dependent; not recapitulated by PRIMA-1MET or Nutlin-3a

Evidence Dimension	Selective degradation of mutant p53 vs. wild-type p53
Target Compound Data	Degradation of p53-R175H; minimal effect on p53-WT
Comparator Or Baseline	Wild-type p53 (stabilized slightly); other p53-targeted agents (PRIMA-1MET, Nutlin-3a) have different mechanisms and selectivity profiles
Quantified Difference	Qualitative selectivity for p53-R175H mutant
Conditions	Ovarian cancer cell lines expressing p53-R175H or p53-WT

Why This Matters

Selective degradation of oncogenic p53 mutants represents a precision oncology strategy not achievable with current p53-directed therapies, positioning MCB-613 as a unique tool for targeting cancers harboring specific p53 alterations.

• [1] Padmanabhan A, Candelaria N, Wong KK, et al. USP15-dependent lysosomal pathway controls p53-R175H turnover in ovarian cancer cells. Nat Commun. 2018;9(1):1270. doi:10.1038/s41467-018-03599-w View Source
• [2] Bykov VJ, Eriksson SE, Bianchi J, Wiman KG. Targeting mutant p53 for efficient cancer therapy. Nat Rev Cancer. 2018;18(2):89-102. doi:10.1038/nrc.2017.109 View Source

High-Value Application Scenarios for MCB-613 Based on Validated Differentiation Evidence

Preclinical Development of Pan-SRC Stimulators for Oncology

Given its potent and selective cytotoxicity across multiple cancer types with a favorable therapeutic window , MCB-613 serves as a critical tool compound for validating the SRC hyperstimulation hypothesis in cancer. Its robust in vivo efficacy in breast and prostate cancer xenografts makes it a benchmark for evaluating next-generation SRC modulators.

Cardioprotection and Post-MI Remodeling Studies

MCB-613's demonstrated ability to preserve LVEF and reduce fibrosis in a murine MI model [1] positions it as a unique pharmacological probe for studying SRC-mediated cardiac repair mechanisms. It can be used to dissect the roles of specific SRC family members in inflammatory and fibrotic responses post-ischemia.

Targeting Drug-Resistant EGFR-Mutant NSCLC

For research groups focused on overcoming acquired resistance to EGFR inhibitors, MCB-613 offers a novel mechanism—covalent KEAP1 inhibition—that selectively kills resistant cells while sparing sensitive parental cells [2]. It can be employed in combination studies to explore collateral sensitivity strategies.

Investigating p53 Mutant Degradation Pathways

In ovarian cancer and other malignancies harboring p53-R175H mutations, MCB-613 provides a selective chemical probe for inducing mutant p53 degradation via the USP15-lysosome axis [3]. This application is particularly relevant for exploring synthetic lethal interactions and novel therapeutic vulnerabilities.

Application

Selection Property

Validation Focus

SRC hyperstimulation hypothesis validation in cancer models

Pan-SRC stimulatory mechanism

Cancer cell cytotoxicity and xenograft tumor growth endpoints

Post-MI cardiac remodeling research

SRC-mediated cardiac repair modulation

LVEF and fibrosis endpoints in murine MI model

EGFR inhibitor-resistant NSCLC collateral sensitivity studies

Covalent KEAP1 inhibition and drug-resistance selectivity

Selective cytotoxicity in resistant vs sensitive NSCLC cells

p53-R175H mutant degradation pathway investigation

USP15-lysosome mediated mutant p53 degradation

Mutant vs wild-type p53 selectivity and degradation endpoints

• [1] Mullany LK, Rohira AD, Leach JP, et al. A steroid receptor coactivator stimulator (MCB-613) attenuates adverse remodeling after myocardial infarction. Proc Natl Acad Sci U S A. 2020;117(49):31353-31364. doi:10.1073/pnas.2011614117 View Source
• [2] Bassil CF, et al. MCB-613 exploits a collateral sensitivity in drug resistant EGFR-mutant non-small cell lung cancer through covalent inhibition of KEAP1. bioRxiv. 2023. doi:10.1101/2023.01.17.524094 View Source
• [3] Padmanabhan A, Candelaria N, Wong KK, et al. USP15-dependent lysosomal pathway controls p53-R175H turnover in ovarian cancer cells. Nat Commun. 2018;9(1):1270. doi:10.1038/s41467-018-03599-w View Source